Cas no 15358-88-0 (Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel-)
15358-88-0 structure
Product Name:Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel-
CAS No:15358-88-0
MF:C10H16O
MW:152.233443260193
CID:155546
Update Time:2025-04-19
Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel-
- (1alpha,2beta,5alpha)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
- 3-Pinanone, cis
- cis-Pinocamphone
- cis-pinocamphone (isopinocamphone)
- Isocamphopinone
- Isopinocamphon
- Isopinocamphone
- Pinocamphone, cis-
-
- Inchi: 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-8H,4-5H2,1-3H3
- InChI Key: MQPHVIPKLRXGDJ-UHFFFAOYSA-N
- SMILES: CC1C(=O)CC2C(C1C2)(C)C
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 0.95
- Boiling Point: 212°Cat760mmHg
- Flash Point: 72.8°C
- Refractive Index: 1.467
- PSA: 17.07
- LogP: 2.25760
Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel- Related Literature
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Martina ?tekrová,Martin Kub?,Mariya Shamzhy,Zuzana Musilová,Ji?í ?ejka Catal. Sci. Technol. 2018 8 2488
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Martina Pitínová-?tekrová,Pavla Eliá?ová,Tobias Weissenberger,Mariya Shamzhy,Zuzana Musilová,Ji?í ?ejka Catal. Sci. Technol. 2018 8 4690
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Sofia M. Bruno,Ana C. Gomes,Carla A. Gamelas,Marta Abrantes,M. Concei??o Oliveira,Anabela A. Valente,Filipe A. Almeida Paz,Martyn Pillinger,Carlos C. Rom?o,Isabel S. Gon?alves New J. Chem. 2014 38 3172
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4. NotesR. S. Satchell,R. S. Mann,D. Rouleau,B. F. Cain,W. Flavell,N. C. Ross,J. L. Cotter,D. B. Coult,M. Green,J. Charalambous,M. J. Frazer,W. Gerrard,R. T. Wragg,P. M. G. Bavin,A. N. de Belder,E. J. Bourne,J. B. Pridham,J. M. H. Graves,G. A. Hughes,T. Y. Jen,Herchel Smith,T. van Es,W. Prinz,M. P. Hartshorn,D. N. Kirk,A. F. A. Wallis J. Chem. Soc. 1964 5469
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5. CLV.—The preparation and properties of dihydropinylamine (pinocamphylamine)William Augustus Tilden,Frederick George Shepheard J. Chem. Soc. Trans. 1906 89 1560
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